2-Hydroxyheptanoic acid

• IUPAC Name: 2-hydroxyheptanoic acid
• InChI: InChI=1S/C7H14O3/c1-2-3-4-5-6(8)7(9)10/h6,8H,2-5H2,1H3,(H,9,10)
• InChI Key: RGMMREBHCYXQMA-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(C(=O)O)O
• Molecular Formula: C7H14O3
• DSSTOX Substance ID: DTXSID30979816
• Molecular Weight: 146.18 g/mol
• CAS RN: 636-69-1

Description

Synthesis Analysis

The synthesis of 2-Hydroxyheptanoic acid and its derivatives involves various chemical processes. Notably, the preparation of structurally related compounds such as (2R, 3R, 4R)-3-hydroxy-2,4,6-trimethylheptanoic acid via enzymatic desymmetrization highlights the complex methods employed to access these molecules.

Molecular Structure Analysis

The molecular structure of 2-Hydroxyheptanoic acid has been explored through various analytical techniques.

Chemical Reactions Analysis

Chemical reactions involving 2-Hydroxyheptanoic acid reveal its reactivity and interaction with other molecules. The Maillard reaction-like lysine modification by a lipid peroxidation product, 2-Hydroxyheptanal (2-HH), shows how 2-HH reacts with lysine to form complex structures in vivo, which have implications in understanding lipid peroxidation processes and their impact on human health.

Physical And Chemical Properties Analysis

The physical properties of 2-Hydroxyheptanoic acid and related compounds are crucial for their application and behavior in different environments.

Scientific Research Applications

Role as a Metabolite

. Metabolites are intermediates or products resulting from metabolism, and they play crucial roles in various biological processes.

Synthesis Analysis

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Molecular Structure Analysis

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Chemical Reactions and Properties

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Physical Properties Analysis

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Chemical Properties Analysis

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Mechanism of Action

Target of Action

2-Hydroxyheptanoic acid is a monohydroxy fatty acid that is heptanoic acid with a hydroxy group substituted at position C-2 . It is known to target bacterial cell membranes .

Mode of Action

The compound exerts its activity via penetration of the bacterial cell membranes, thereby causing depolarization, rupture of membranes, subsequent leakage of cellular contents and cell death .

Biochemical Pathways

2-Hydroxyheptanoic acid is a metabolite, an intermediate or product resulting from metabolism

Result of Action

The primary result of 2-Hydroxyheptanoic acid’s action is the disruption of bacterial cell membranes, leading to cell death . This makes it a potential antibacterial agent against food spoilage and food-borne pathogenic bacteria .

Q & A

Q1: How does the stereochemistry of 2-hydroxyheptanoic acid impact the biological activity of peptides containing it?

A1: Research suggests that the stereochemistry of 2-hydroxyheptanoic acid plays a crucial role in determining the biological activity of peptides incorporating this molecule. For instance, in a study investigating analgesic dipeptide derivatives, researchers synthesized a series of diastereomeric dipeptides containing 2-[(o-nitrophenyl)sulfenyl]tryptophan and either (2S,3R)- or (2R,3S)-3,7-diamino-2-hydroxyheptanoic acid (DAHHA) []. The results demonstrated that the (2S,3R)-DAHHA-containing dipeptide exhibited significantly higher potency and selectivity as an inhibitor of enkephalin-degrading aminopeptidases compared to its diastereomeric counterpart []. This example highlights the importance of stereochemical configuration in influencing the interaction of 2-hydroxyheptanoic acid-containing peptides with their biological targets.

Q2: Can you provide an example of how 2-hydroxyheptanoic acid is incorporated into a naturally occurring peptide? What are the implications for its biological activity?

A2: Verticilide, a 24-membered cyclic depsipeptide isolated from Verticillium sp. FKI-1033, contains 2-hydroxyheptanoic acid within its structure []. This compound exhibits insecticidal activity and inhibits ryanodine binding to the ryanodine receptor (RyR) []. The absolute configuration of 2-hydroxyheptanoic acid in verticilide was determined through a combination of chiral HPLC analysis of degradation products and comparison with synthesized standards []. This elucidation of verticilide's structure provides a foundation for further investigation into the structure-activity relationships of this natural product and its potential applications.

Q3: Are there any known biotransformations of heptanal involving 2-hydroxyheptanoic acid as an intermediate or product?

A3: Yes, a study investigating the bioconversion of heptanal by Saccharomyces cerevisiae revealed that 2-hydroxyheptanoic acid is produced as a minor co-product during the conversion of heptanal to heptanol []. While heptanol was the major product, the formation of 2-hydroxyheptanoic acid suggests its potential role as an intermediate in the metabolic pathway of heptanal in this yeast strain []. This finding highlights the potential for biocatalytic routes to produce 2-hydroxyheptanoic acid and its derivatives.